6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine

• IUPAC Name: 6-(1-methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C11H15N5/c1-7(2)11-8(5-16(3)15-11)9-4-10(12)14-6-13-9/h4-7H,1-3H3,(H2,12,13,14)
• InChI Key: HRSQNDGFKINHBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C=C1C2=CC(=NC=N2)N)C
• Molecular Formula: C11H15N5
• Molecular Weight: 217.27 g/mol

Description

6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is a pyrimidine derivative that has been synthesized through a well-established method that involves the reaction between 1-methyl-3-propan-2-ylpyrazole and 4-aminopyrimidine. In

Mechanism of Action

The mechanism of action of 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes or pathways that are involved in cell growth and proliferation. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, through the activation of certain signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine vary depending on the specific application and dosage used. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis. In plants, 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine has been shown to inhibit the growth of certain weeds. In materials science, this compound has been shown to be a versatile precursor for the synthesis of various materials.

Advantages and Limitations for Lab Experiments

One advantage of 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine is its versatility in various fields of scientific research. This compound has been studied for its potential applications in medicine, agriculture, and materials science. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many future directions for the study of 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine. In medicine, this compound may be studied further for its potential use as a therapeutic agent for the treatment of cancer. In agriculture, this compound may be studied further for its potential use as a herbicide. In materials science, this compound may be studied further for its potential use as a precursor for the synthesis of various materials, including metal-organic frameworks. Additionally, the mechanism of action of this compound may be studied further to gain a better understanding of its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine has been well-established and involves the reaction between 1-methyl-3-propan-2-ylpyrazole and 4-aminopyrimidine. The reaction is typically carried out in the presence of a suitable solvent and a catalyst, such as triethylamine or potassium carbonate. The resulting compound is then purified through various techniques, including column chromatography and recrystallization, to obtain a pure product.

Scientific Research Applications

6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to have potential antitumor activity and has been studied as a potential therapeutic agent for the treatment of cancer. In agriculture, 6-(1-Methyl-3-propan-2-ylpyrazol-4-yl)pyrimidin-4-amine has been studied for its potential use as a herbicide. In materials science, this compound has been studied for its potential use as a precursor for the synthesis of various materials, including metal-organic frameworks.